BI1071
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Overview
Description
BI1071 is a Novel Nur77 modulator, inducing apoptosis of cancer cells by activating the Nur77-Bcl-2 apoptotic pathway.
Scientific Research Applications
Nur77 Modulation in Cancer Therapy
BI1071 has been identified as a significant modulator in the Nur77-Bcl-2 apoptotic pathway, specifically targeting cancer cells. Studies have shown that this compound, also known as DIM-C-pPhCF3+MeSO3−, binds with high affinity to Nur77, an orphan member of the nuclear receptor superfamily. This binding promotes the translocation of Nur77 to the mitochondria and its interaction with Bcl-2, converting it from an antiapoptotic to a pro-apoptotic molecule. This process effectively induces apoptosis in cancer cells. In animal models, this compound has demonstrated potent inhibition of tumor growth through its induction of apoptosis (Chen et al., 2019). Further optimization efforts have led to the development of analogs of this compound, with compound 10b identified as having stronger binding to Nur77 and enhanced apoptotic activity (Tu et al., 2020).
Properties
Molecular Formula |
C25H19F3N2O3S |
---|---|
Molecular Weight |
484.4932 |
IUPAC Name |
Di(1H-indol-3-yl)(4-(trifluoromethyl)phenyl)methylium methanesulfonate |
InChI |
InChI=1S/C24H16F3N2.CH4O3S/c25-24(26,27)16-11-9-15(10-12-16)23(19-13-28-21-7-3-1-5-17(19)21)20-14-29-22-8-4-2-6-18(20)22;1-5(2,3)4/h1-14,28-29H;1H3,(H,2,3,4)/q+1;/p-1 |
InChI Key |
SNUIKUVGJLNROJ-UHFFFAOYSA-M |
SMILES |
FC(C1=CC=C([C+](C2=CNC3=C2C=CC=C3)C4=CNC5=C4C=CC=C5)C=C1)(F)F.CS(=O)([O-])=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
BI-1071; BI 1071; BI1071 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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